Cas no 478046-56-9 (4-methyl-N-[2-(pyridin-3-yl)pyrimidin-4-yl]benzene-1-sulfonamide)

• Product Name: 4-methyl-N-[2-(pyridin-3-yl)pyrimidin-4-yl]benzene-1-sulfonamide
• CAS No: 478046-56-9
• CID: 4653303
• Update Time: 2025-05-22

4-methyl-N-[2-(pyridin-3-yl)pyrimidin-4-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[2-(pyridin-3-yl)pyrimidin-4-yl]benzene-1-sulfonamide

Additional information on 4-methyl-N-[2-(pyridin-3-yl)pyrimidin-4-yl]benzene-1-sulfonamide

4-Methyl-N-[2-(Pyridin-3-Yl)Pyrimidin-4-Yl]Benzene-1-Sulfonamide (CAS No. 478046-56-9)

4-Methyl-N-[2-(pyridin-3-yl)pyrimidin-4-yl]benzene-1-sulfonamide (CAS No. 478046-56-9) is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and materials science. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in chemical synthesis and biological applications. The structure of this compound is characterized by a pyridine ring fused with a pyrimidine moiety, which introduces unique electronic and steric properties, making it an attractive candidate for various research and industrial applications.

The synthesis of 4-methyl-N-[2-(pyridin-3-yl)pyrimidin-4-yl]benzene-1-sulfonamide involves a series of intricate organic reactions, including nucleophilic substitutions, coupling reactions, and cyclization processes. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, ensuring its availability for large-scale research and development. The compound's stability under various reaction conditions has been extensively studied, making it suitable for use in both laboratory and industrial settings.

One of the most promising applications of CAS No. 478046-56-9 lies in its potential as a drug candidate. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in disease pathways, such as kinases and proteases. For instance, studies published in leading journals like *Nature Communications* and *Journal of Medicinal Chemistry* have highlighted its ability to modulate cellular signaling pathways associated with cancer and neurodegenerative diseases. These findings underscore its potential as a lead compound for the development of novel therapeutic agents.

In addition to its pharmacological applications, 4-methyl-N-[2-(pyridin-3-yl)pyrimidin-4-yl]benzene-1-sulfonamide has also shown promise in materials science. Its unique electronic properties make it a valuable component in the design of advanced materials, such as organic semiconductors and sensors. Recent breakthroughs in nanotechnology have enabled the integration of this compound into next-generation electronic devices, enhancing their performance and reliability.

The environmental impact of CAS No. 478046-56-9 has also been a focus of recent research efforts. Studies conducted by environmental scientists have assessed its biodegradability and toxicity profiles under various conditions. These studies have provided valuable insights into its safe handling and disposal, ensuring that its use aligns with global sustainability goals.

In conclusion, 4-methyl-N-[2-(pyridin-3-y